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Compound of Interest

Compound Name: Trifloxystrobin-d3

Cat. No.: B15140529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Trifloxystrobin-d3. Trifloxystrobin-d3 is the deuterated analogue of

Trifloxystrobin, a broad-spectrum strobilurin fungicide. Due to its isotopic labeling,

Trifloxystrobin-d3 is commonly utilized as an internal standard in analytical methodologies,

particularly in liquid chromatography-mass spectrometry (LC-MS), for the quantification of

Trifloxystrobin residues in various matrices. Ensuring the integrity of this analytical standard is

paramount for accurate and reproducible experimental results.

This document synthesizes available data on the stability of Trifloxystrobin and general

principles for handling deuterated standards to provide a thorough understanding of the factors

influencing the stability of Trifloxystrobin-d3.
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Parameter Value

Chemical Name

methyl (E)-methoxyimino-{(E)-α-[1-(α,α,α-

trifluoro-m-tolyl)ethylideneaminooxy]-o-

tolyl}acetate-d3

Synonyms CGA 279202-d3

Molecular Formula C₂₀H₁₆D₃F₃N₂O₄

Molecular Weight 411.39 g/mol

CAS Number 141517-21-7 (unlabeled)

Stability Profile
While specific, publicly available stability studies on Trifloxystrobin-d3 are limited, extensive

data exists for its non-deuterated counterpart, Trifloxystrobin. The stability profile of

Trifloxystrobin-d3 is expected to be very similar to that of Trifloxystrobin, as the deuterium

labeling is unlikely to significantly alter its chemical stability under typical storage and handling

conditions.

Long-Term Stability
Studies on Trifloxystrobin residues in various agricultural commodities have demonstrated

excellent stability under frozen conditions. These findings provide a strong basis for

recommended long-term storage of Trifloxystrobin-d3.

Matrix
Storage
Temperature

Duration Stability

Grapes, Cucumbers,

Potato, Wheat
≤ -20°C 24 months Stable[1][2]

Apple, Peanut, Grape

Juice
≤ -20°C 18 months Stable[1][2]

Short-Term Stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15140529?utm_src=pdf-body
https://www.benchchem.com/product/b15140529?utm_src=pdf-body
https://www.benchchem.com/product/b15140529?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/14081-prs-trifloxystrobin.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/664.htm
https://www.apvma.gov.au/sites/default/files/publication/14081-prs-trifloxystrobin.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/664.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For routine laboratory use, stock solutions of Trifloxystrobin-d3 are often prepared in organic

solvents. The short-term stability in these solutions is crucial for the accuracy of analytical runs.

Solvent
Storage
Temperature

Duration Recommendation

Methanol 4°C Up to several weeks

Prepare fresh working

solutions from stock.

Monitor for any signs

of degradation.

Acetonitrile 4°C Up to several weeks

Prepare fresh working

solutions from stock.

Monitor for any signs

of degradation.

Factors Affecting Stability
Several environmental factors can influence the stability of Trifloxystrobin and, by extension,

Trifloxystrobin-d3.

Temperature: Elevated temperatures can accelerate degradation. As a general principle for

analytical standards, storage at lower temperatures is recommended to prolong shelf life.

Light: Exposure to light, particularly UV radiation, can lead to photodegradation. Strobilurin

fungicides can be susceptible to isomerization and degradation upon light exposure.

Therefore, Trifloxystrobin-d3 should be protected from light.

pH: The hydrolytic stability of Trifloxystrobin is pH-dependent. It is more stable in acidic to

neutral conditions and degrades more rapidly under alkaline conditions. The primary

degradation product of hydrolytic degradation is its acid metabolite, CGA321113.

Oxidation: While not extensively documented as a primary degradation pathway in storage,

oxidative degradation is a potential concern for many organic molecules. Storing in a well-

sealed container under an inert atmosphere can mitigate this.
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Based on the available data for Trifloxystrobin and general best practices for handling

deuterated analytical standards, the following storage conditions are recommended for

Trifloxystrobin-d3:

Form Recommended Storage Packaging

Neat (Solid) -20°C for long-term storage.
Amber glass vial, tightly

sealed.

Stock Solution
-20°C for long-term storage. 2-

8°C for short-term storage.

Amber glass vial with a PTFE-

lined cap, tightly sealed.

Note: Always refer to the Certificate of Analysis provided by the manufacturer for specific

storage instructions and expiration dates.

Experimental Protocols
The following are generalized protocols for assessing the stability of Trifloxystrobin-d3. These

should be adapted based on specific laboratory requirements and analytical instrumentation.

Long-Term Stability Study Protocol
Objective: To evaluate the stability of Trifloxystrobin-d3 over an extended period under

recommended storage conditions.

Methodology:

Prepare a stock solution of Trifloxystrobin-d3 in a suitable solvent (e.g., methanol or

acetonitrile) at a known concentration.

Aliquot the stock solution into multiple amber glass vials with PTFE-lined caps.

Store the vials at the recommended long-term storage temperature (e.g., -20°C).

At specified time points (e.g., 0, 3, 6, 12, 18, and 24 months), remove a set of vials from

storage.

Allow the vials to equilibrate to room temperature.
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Analyze the concentration of Trifloxystrobin-d3 in the samples using a validated analytical

method (e.g., LC-MS/MS).

Compare the measured concentration at each time point to the initial concentration (time 0)

to determine the percentage of degradation.

Accelerated Stability Study Protocol
Objective: To predict the long-term stability of Trifloxystrobin-d3 by subjecting it to elevated

stress conditions.

Methodology:

Prepare a stock solution of Trifloxystrobin-d3 as described in the long-term stability

protocol.

Aliquot the solution into vials.

Expose the vials to elevated temperatures (e.g., 40°C and 50°C) and controlled humidity

(e.g., 75% RH).

At specified time points (e.g., 0, 1, 2, 4, and 6 weeks), remove vials and analyze the

concentration of Trifloxystrobin-d3.

Analyze the data using Arrhenius kinetics to predict the degradation rate at the

recommended storage temperature.

Degradation Pathway
The primary degradation pathway for Trifloxystrobin involves the hydrolysis of the methyl ester

group to form its corresponding carboxylic acid, CGA321113. This is particularly relevant under

alkaline conditions. Photodegradation can lead to isomerization of the E,E-isomer to other less

active isomers.
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Conceptual Degradation Pathway of Trifloxystrobin

Trifloxystrobin-d3
(E,E-isomer)

Hydrolysis
(e.g., alkaline conditions)

Photodegradation
(UV light)

Trifloxystrobin Acid-d3
(CGA321113-d3)

Geometric Isomers
(E,Z-, Z,E-, Z,Z-)

Click to download full resolution via product page

Caption: Conceptual degradation pathways for Trifloxystrobin-d3.

Experimental Workflow for Stability Testing
The following diagram outlines a typical workflow for conducting a stability study of

Trifloxystrobin-d3.
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Experimental Workflow for Trifloxystrobin-d3 Stability Testing
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Caption: A generalized workflow for Trifloxystrobin-d3 stability assessment.
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The stability of Trifloxystrobin-d3 is critical for its function as a reliable internal standard in

analytical testing. While specific stability data for the deuterated form is not widely published,

the extensive information available for Trifloxystrobin provides a strong foundation for its

handling and storage. By adhering to the recommended storage conditions, particularly

protection from light and elevated temperatures, and by implementing robust stability testing

protocols, researchers can ensure the integrity and accuracy of their analytical results. For all

applications, it is imperative to consult the manufacturer's Certificate of Analysis for the most

accurate and lot-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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